Cas no 400081-76-7 (1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione)

1-Benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione is a structurally complex heterocyclic compound featuring a spiro-fused indole-thiazolidine scaffold. Its unique architecture, combining benzyl and 4-methoxyphenyl substituents, confers potential utility in medicinal chemistry and pharmaceutical research. The spirocyclic framework enhances molecular rigidity, which may improve binding selectivity in biological targets. The presence of both carbonyl and thiazolidine functionalities suggests reactivity amenable to further derivatization. This compound's structural features make it a candidate for investigating enzyme inhibition or as a synthetic intermediate in the development of bioactive molecules. Its well-defined crystalline form ensures reproducibility in experimental applications.

1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione structure

400081-76-7 structure

Product Name:1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione

CAS No:400081-76-7

MF:C₂₄H₂₀N₂O₃S

MW:416.492204666138

CID:5269852

Update Time:2025-06-03

1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione
- Inchi： 1S/C24H20N2O3S/c1-29-19-13-11-18(12-14-19)26-22(27)16-30-24(26)20-9-5-6-10-21(20)25(23(24)28)15-17-7-3-2-4-8-17/h2-14H,15-16H2,1H3
- InChI Key： NZXVBXCSXXTSBG-UHFFFAOYSA-N
- SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C2(N(C3=CC=C(OC)C=C3)C(=O)CS2)C1=O

1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A912590-1g	1-Benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	400081-76-7	90%	1g	$348.0	2025-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1619631-1mg	1-Benzyl-3'-(4-methoxyphenyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione	400081-76-7	98%	1mg	￥464	2023-03-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1619631-2mg	1-Benzyl-3'-(4-methoxyphenyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione	400081-76-7	98%	2mg	￥619	2023-03-18
Life Chemicals	F6617-3281-2μmol	1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	400081-76-7		2μmol	$57.0	2023-09-07
Life Chemicals	F6617-3281-5μmol	1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	400081-76-7		5μmol	$63.0	2023-09-07
Life Chemicals	F6617-3281-10μmol	1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	400081-76-7		10μmol	$69.0	2023-09-07
Life Chemicals	F6617-3281-1mg	1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	400081-76-7		1mg	$54.0	2023-09-07
Life Chemicals	F6617-3281-2mg	1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	400081-76-7		2mg	$59.0	2023-09-07
Life Chemicals	F6617-3281-3mg	1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	400081-76-7		3mg	$63.0	2023-09-07
Life Chemicals	F6617-3281-4mg	1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	400081-76-7		4mg	$66.0	2023-09-07

1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione Related Literature

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Additional information on 1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione

1-Benzyl-3'-(4-Methoxyphenyl)-1,2-Dihydrospiro[indole-3,2'-[1,3]Thiazolidine]-2,4'-Dione: A Comprehensive Overview

The compound with CAS No 400081-76-7, commonly referred to as 1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines an indole moiety with a thiazolidine ring system. The presence of a benzyl group and a 4-methoxyphenyl substituent further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the antitumor and anti-inflammatory properties of this compound. Researchers have demonstrated that the spirocyclic structure plays a critical role in its ability to inhibit specific enzyme pathways associated with cancer cell proliferation and inflammation. The benzyl group has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for drug development.

The synthesis of 1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the indole ring system and the subsequent coupling with the thiazolidine moiety. The introduction of the 4-methoxyphenyl group is achieved through a nucleophilic aromatic substitution reaction, which ensures high regioselectivity.

One of the most exciting developments in recent research is the discovery of this compound's ability to modulate cellular signaling pathways. Specifically, it has been shown to inhibit the activity of certain kinases involved in cancer progression. This finding has led to further investigations into its potential as a targeted therapy for various types of cancers.

In addition to its pharmacological applications, this compound has also been studied for its antimicrobial properties. Initial experiments suggest that it exhibits moderate activity against several bacterial strains, although further research is needed to fully understand its mechanism of action in this context.

The structural versatility of 1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione makes it an ideal candidate for further modification and optimization. By altering substituents on the indole or thiazolidine rings, researchers aim to enhance its potency and selectivity for specific therapeutic targets.

Looking ahead, the potential applications of this compound are vast. Its ability to target multiple biological pathways suggests that it could be developed into a multi-functional therapeutic agent. Continued research into its mechanism of action and pharmacokinetics will be crucial in determining its suitability for clinical use.

In conclusion, 1-benzyl-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione represents a significant advancement in the field of medicinal chemistry. With its unique structure and promising biological activity